Cas no 2229162-96-1 (2-methyl-2-(piperidin-3-yloxy)propan-1-ol)

• Product Name: 2-methyl-2-(piperidin-3-yloxy)propan-1-ol
• CAS No: 2229162-96-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5914021
• PubChem ID: 165650701
• Update Time: 2025-05-23

2-methyl-2-(piperidin-3-yloxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(piperidin-3-yloxy)propan-1-ol
• 2229162-96-1
• EN300-1812392

• Inchi： 1S/C9H19NO2/c1-9(2,7-11)12-8-4-3-5-10-6-8/h8,10-11H,3-7H2,1-2H3
• InChI Key： JVIOUDPHNNKXKN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CO)C1CNCCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-methyl-2-(piperidin-3-yloxy)propan-1-ol

Introduction to 2-methyl-2-(piperidin-3-yloxy)propan-1-ol and Its Significance in Modern Chemical Research

2-methyl-2-(piperidin-3-yloxy)propan-1-ol, identified by the CAS number 2229162-96-1, is a compound of growing interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework combining an isobutyl group with a piperidine-derived oxygenated side chain, has garnered attention for its potential applications in drug discovery and molecular design. The compound's distinct chemical architecture positions it as a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and metabolic pathways.

The relevance of 2-methyl-2-(piperidin-3-yloxy)propan-1-ol is further underscored by its structural similarity to several known bioactive molecules. Piperidine moieties are frequently incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. In this context, the compound's isobutyl substituent may contribute to its solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to evaluate the potential of 2-methyl-2-(piperidin-3-yloxy)propan-1-ol in virtual screening campaigns. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. For instance, preliminary docking studies have indicated that the piperidin-3-yloxy group could interact with binding pockets of proteins such as cyclooxygenase (COX) or Janus kinases (JAKs), which are key targets in therapeutic intervention.

The synthesis of 2-methyl-2-(piperidin-3-yloxy)propan-1-ol presents an interesting challenge due to the need for precise functionalization at both the isobutyl carbon and the piperidine nitrogen. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and regioselectivity. These approaches not only facilitate the production of the compound but also provide insights into scalable synthetic routes that could be adapted for other oxygenated piperidine derivatives.

In the realm of drug development, the versatility of 2-methyl-2-(piperidin-3-yloxy)propan-1-ol lies in its ability to serve as a scaffold for structure-based drug design. By modifying its substituents or appending additional functional groups, chemists can generate libraries of analogs with tailored biological activities. For example, incorporation of fluorine atoms at strategic positions could enhance metabolic stability while maintaining target affinity. Such modifications are often guided by high-throughput screening (HTS) data and molecular dynamics simulations, which help predict how small changes in structure will impact pharmacokinetic properties.

Moreover, the compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use in material science, particularly in the development of functional polymers or liquid crystals. The isobutyl moiety can impart flexibility to polymers, while the piperidin-3-yloxy group may confer specific electronic or optical characteristics. This dual functionality opens doors for innovations in smart materials that respond to environmental stimuli or biological signals.

The role of computational modeling in understanding 2-methyl-2-(piperidin-3-yloxy)propan-1-ol cannot be overstated. Advanced techniques such as molecular mechanics (MM), quantum mechanics (QM), and hybrid QM/MM methods allow researchers to elucidate mechanistic details at an atomic level. For instance, density functional theory (DFT) calculations have been used to study the conformational preferences of this molecule, revealing how different rotamers might influence its interactions with biological targets. Such insights are crucial for optimizing synthetic strategies and predicting pharmacological outcomes.

Recent publications highlight the compound's utility in preclinical studies aimed at identifying novel therapeutic agents. Researchers have demonstrated its efficacy in cell-based assays where it modulates signaling pathways associated with neurodegenerative diseases. The isobutyl group appears to play a role in membrane permeability, facilitating cellular uptake, while the piperidin-3-yloxy moiety stabilizes protein-protein interactions critical for disease progression. These findings underscore the importance of carefully tuned molecular architectures in achieving desired biological effects.

The future prospects for 2-methyl-2-(piperidin-3-yloxy)propan-1-ol are bright, driven by ongoing research into its derivatives and potential applications across multiple disciplines. As synthetic methodologies continue to evolve, access to increasingly complex derivatives will become more feasible, enabling deeper exploration of their pharmacological profiles. Collaborative efforts between academia and industry are likely to accelerate these developments, leading to new insights into disease mechanisms and innovative treatment strategies.

In conclusion, 2-methyl - 2 - ( p i p e r i d i n - 3 - y l o x y ) p r o p a n - 1 - o l ( C A S n o 2229162 - 96 - 1 ) represents a significant advancement in modern chemical research . Its unique structural features and versatile applications make it a cornerstone compound for future discoveries in pharmaceuticals , materials science , and beyond . As our understanding of molecular interactions deepens , so too will our ability to harness this compound's potential for addressing some of humanity's most pressing health challenges .